Cas no 1806277-58-6 (3-(DIFLUOROMETHYL)-2,6-DIFLUOROBENZALDEHYDE)

• Product Name: 3-(DIFLUOROMETHYL)-2,6-DIFLUOROBENZALDEHYDE
• CAS No: 1806277-58-6
• MF: C₈H₄F₄O
• MW: 192.110376358032
• CID: 5574283
• PubChem ID: 119013072
• Update Time: 2025-06-09

3-(DIFLUOROMETHYL)-2,6-DIFLUOROBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2,6-difluorobenzaldehyde
• Benzaldehyde, 3-(difluoromethyl)-2,6-difluoro-
• 3-(DIFLUOROMETHYL)-2,6-DIFLUOROBENZALDEHYDE

• Inchi： 1S/C8H4F4O/c9-6-2-1-4(8(11)12)7(10)5(6)3-13/h1-3,8H
• InChI Key： LXVJODVZMSKYGP-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(F)C=CC(C(F)F)=C1F

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 192.2±40.0 °C(Predicted)

Additional information on 3-(DIFLUOROMETHYL)-2,6-DIFLUOROBENZALDEHYDE

3-(Difluoromethyl)-2,6-Difluorobenzaldehyde: An Overview of Its Properties and Applications

3-(Difluoromethyl)-2,6-difluorobenzaldehyde (CAS No. 1806277-58-6) is a highly versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its difluoromethyl and difluoromethyl substituents, which confer it with distinct electronic and steric properties.

The molecular formula of 3-(difluoromethyl)-2,6-difluorobenzaldehyde is C₉H₅F₄O, and its molecular weight is approximately 197.13 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for use in various chemical reactions and formulations.

In the realm of pharmaceutical research, 3-(difluoromethyl)-2,6-difluorobenzaldehyde has shown promise as a key intermediate in the synthesis of novel drugs. The presence of fluorine atoms in the molecule can significantly enhance the metabolic stability and bioavailability of the final drug product. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer cell proliferation. This finding highlights the potential of 3-(difluoromethyl)-2,6-difluorobenzaldehyde as a lead compound for the development of new therapeutic agents.

Beyond its pharmaceutical applications, 3-(difluoromethyl)-2,6-difluorobenzaldehyde has also found utility in materials science. The unique electronic properties of fluorine-substituted compounds make them valuable for the development of advanced materials with enhanced performance characteristics. For example, researchers at the University of California have explored the use of this compound as a building block for the synthesis of high-performance polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The synthetic route to 3-(difluoromethyl)-2,6-difluorobenzaldehyde typically involves several steps, including the introduction of difluoromethyl groups onto a benzene ring followed by oxidation to form the aldehyde functionality. One common method involves the reaction of 2,6-difluoroanisole with bromodifluoromethane to form 3-(difluoromethyl)-2,6-difluoroanisole, which is then oxidized using an oxidizing agent such as potassium permanganate or sodium hypochlorite to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 3-(difluoromethyl)-2,6-difluorobenzaldehyde is an important consideration for its use in various applications. While it is generally considered safe when handled under appropriate conditions, proper precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling and storage guidelines.

In conclusion, 3-(difluoromethyl)-2,6-difluorobenzaldehyde (CAS No. 1806277-58-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.